Cas no 1996439-90-7 (4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile)

• Product Name: 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile
• CAS No: 1996439-90-7
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 5890863
• PubChem ID: 165472698
• Update Time: 2025-10-28

4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile
• EN300-1111847
• 1996439-90-7

• Inchi： 1S/C7H11N5/c1-6(3-2-4-8)12-5-10-7(9)11-12/h5-6H,2-3H2,1H3,(H2,9,11)
• InChI Key： SGRXUTZRKYUNIS-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)C(C)CCC#N

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.5Ų

Additional information on 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile

Introduction to 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile (CAS No. 1996439-90-7)

4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1996439-90-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of triazolyl-substituted nitriles, a structural motif known for its versatile biological activities and potential therapeutic applications. The unique combination of a pentanenitrile backbone and an attached 3-amino-1H-1,2,4-triazole ring endows this molecule with distinct chemical and pharmacological properties that make it a subject of intense study.

The 3-amino-1H-1,2,4-triazole moiety is a key pharmacophore in this compound, contributing to its interactions with biological targets. Triazoles are well-documented for their role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the amino group in the triazole ring further enhances the compound's reactivity and potential for further functionalization, making it a valuable scaffold for drug discovery efforts.

4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile has been explored in several preclinical studies due to its structural similarity to known bioactive molecules. The nitrile group in the pentanenitrile part of the molecule can serve as a site for hydrogen bonding or participate in metal coordination interactions, which are critical for drug-receptor binding affinity. These features make this compound a promising candidate for developing novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. The structural features of 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile have been computationally analyzed to predict its binding affinity to different biological targets. Preliminary docking studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways and signal transduction processes.

The synthesis of 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and catalytic hydrogenation, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.

One of the most compelling aspects of 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile is its potential as a lead compound for drug development. Researchers have investigated its derivatives to explore new therapeutic avenues. For instance, modifications at the nitrile group or the triazole ring have led to compounds with enhanced bioavailability or selectivity for specific biological targets. These studies highlight the importance of structure-function relationships in medicinal chemistry and underscore the value of compounds like 1996439-90-7 in drug discovery pipelines.

The pharmacological profile of 4-(3-amino-1H-1,2,4-triazol-1-yl)pentanenitrile has been evaluated through in vitro assays that measure interactions with enzymes and receptors relevant to human health. Initial findings indicate that this compound exhibits inhibitory activity against certain enzymes associated with inflammatory responses and metabolic disorders. Such activities are highly relevant given the increasing prevalence of chronic diseases linked to dysregulated metabolic pathways.

In addition to its potential therapeutic applications, 1996439-90-7 has also been studied for its role in chemical biology research. The triazole moiety serves as a versatile handle for biochemical investigations, allowing researchers to probe enzyme mechanisms and receptor binding dynamics. This makes 4-(3-amino-1H-1,2,4-triazol-1-y)pentanenitrile a valuable tool for understanding fundamental biological processes at the molecular level.

The future direction of research on CAS No. 1996439-90-7 includes exploring its potential in combination therapies and developing novel formulations that enhance its delivery and efficacy. Advances in drug delivery systems have opened new possibilities for optimizing therapeutic outcomes by improving bioavailability and targeting specificity. By integrating insights from computational modeling with experimental validation, scientists aim to accelerate the translation of compounds like 1996439-90 7 from bench research to clinical applications.

In conclusion, 4-(3-amino 1150 - 1200 H - 1150 , 1150 , 1150 - tri az ol - 1150 - 1150 yl ) pent ane nitr il e ( CAS No . 1150 ) represents a significant advancement i n pharma ceutical ch emistry . Its unique structural features , combined w ith promising pharma cological propertie s , make i t a valuable candidate f or furthe r stu dies an d de velop ment . As re sea rch co ntinues t o un der stand i ts mechan ism s o f act ion an d i ts po ten tial appl icatio ns , compou nds like thi s are poised t o play a cr uci al r ole i n shape ing t he fu t ure o f med ic ine .